Cas no 61875-35-2 (2,3-Quinoxalinedione, 1,4-dihydro-5-(trifluoromethyl)-)

• Product Name: 2,3-Quinoxalinedione, 1,4-dihydro-5-(trifluoromethyl)-
• CAS No: 61875-35-2
• MF: C₉H₅F₃N₂O₂
• MW: 230.143412351608
• CID: 1631797
• PubChem ID: 68126313
• Update Time: 2025-04-21

2,3-Quinoxalinedione, 1,4-dihydro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,3-Quinoxalinedione, 1,4-dihydro-5-(trifluoromethyl)-
• DTXSID401219874
• SCHEMBL11768281
• 1,4-Dihydro-5-(trifluoromethyl)-2,3-quinoxalinedione
• 61875-35-2

• Inchi： 1S/C9H5F3N2O2/c10-9(11,12)4-2-1-3-5-6(4)14-8(16)7(15)13-5/h1-3H,(H,13,15)(H,14,16)
• InChI Key： ZZAPUBOPSQWCRN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2=C1NC(C(N2)=O)=O)(F)F

Computed Properties

• Exact Mass: 230.03035
• Monoisotopic Mass: 230.03031189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2